6-bromo-N-[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]-3-methyl-1-benzofuran-2-carboxamide

• Molecular Formula: C21H18BrN3O3
• Molecular Weight: 440.3 g/mol
• IUPAC Name: 6-bromo-N-[2-[(4-methoxyphenyl)methyl]pyrazol-3-yl]-3-methyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H18BrN3O3/c1-13-17-8-5-15(22)11-18(17)28-20(13)21(26)24-19-9-10-23-25(19)12-14-3-6-16(27-2)7-4-14/h3-11H,12H2,1-2H3,(H,24,26)
• InChI Key: CQCFGBNBMZRKKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=CC(=C2)Br)C(=O)NC3=CC=NN3CC4=CC=C(C=C4)OC

Description

6-bromo-N-[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]-3-methyl-1-benzofuran-2-carboxamide is a complex organic compound characterized by its unique structure, which includes a bromine atom, a methoxybenzyl group, a pyrazolyl group, and a benzofuran carboxamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-bromo-N-[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]-3-methyl-1-benzofuran-2-carboxamide typically involves multiple steps, including halogenation, coupling reactions, and amide formation. One common synthetic route starts with the bromination of a benzofuran derivative, followed by the introduction of the methoxybenzyl group through a nucleophilic substitution reaction. The pyrazolyl group is then introduced via a coupling reaction, and the final step involves the formation of the carboxamide moiety under appropriate conditions.

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic route for scalability and cost-effectiveness. This includes selecting suitable reagents, catalysts, and solvents, as well as optimizing reaction conditions such as temperature, pressure, and reaction time. The use of continuous flow reactors and other advanced technologies can further enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

6-bromo-N-[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]-3-methyl-1-benzofuran-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups within the compound.

Substitution: The bromine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used

Scientific Research Applications

6-bromo-N-[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]-3-methyl-1-benzofuran-2-carboxamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 6-bromo-N-[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]-3-methyl-1-benzofuran-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

6-bromo-N,N-bis(4-methoxybenzyl)-4-methyl-5-(trifluoromethyl)pyridin-2-amine: This compound shares structural similarities but differs in its functional groups and applications.

4-methoxybenzyl bromide: Another compound with a methoxybenzyl group, used in different synthetic applications.

Uniqueness

6-bromo-N-[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]-3-methyl-1-benzofuran-2-carboxamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties

Biological Activity

The compound 6-bromo-N-[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]-3-methyl-1-benzofuran-2-carboxamide is a novel benzofuran-pyrazole derivative that has garnered attention due to its potential biological activities, particularly in antimicrobial, antioxidant, and anti-inflammatory domains. This article synthesizes current research findings, case studies, and relevant data tables to provide a comprehensive overview of its biological activity.

Chemical Structure

The structure of the compound can be represented as follows:

$$\text{C}_{19}\text{H}_{19}\text{BrN}_{4}\text{O}_{3}$$

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of benzofuran-pyrazole derivatives. Specifically, the compound demonstrated significant broad-spectrum antimicrobial activity with minimum inhibitory concentration (MIC) values ranging from 2.50 to 20 µg/mL against various bacterial strains, including E. coli and Staphylococcus aureus .

Table 1: Antimicrobial Activity of 6-bromo-N-[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]-3-methyl-1-benzofuran-2-carboxamide

Bacterial Strain	MIC (µg/mL)
E. coli	9.80
Staphylococcus aureus	12.50
Pseudomonas aeruginosa	15.00

Antioxidant Activity

The compound exhibited notable antioxidant activity, with a DPPH scavenging percentage of 88.56% , indicating its potential in neutralizing free radicals . This property is critical for preventing oxidative stress-related diseases.

Table 2: Antioxidant Activity Comparison

Compound	DPPH Scavenging (%)
6-bromo-N-[...]	88.56
Standard Antioxidant	90.52

Anti-inflammatory Activity

In vitro studies have shown that the compound stabilizes human red blood cell (HRBC) membranes, indicating anti-inflammatory effects with a protection percentage of 86.70% . This suggests its potential application in inflammatory conditions.

Study on DNA Gyrase Inhibition

A pivotal study focused on the inhibition of E. coli DNA gyrase B by the compound, which showed an IC50 value of 9.80 µM , comparable to established antibiotics like ciprofloxacin . This mechanism underscores its potential as a lead compound in antibiotic drug development.

Cytotoxicity Assessment

The cytotoxic effects of the compound were evaluated using various cancer cell lines, revealing an IC50 value of 163.3 µM , indicating moderate cytotoxicity . These findings suggest that while the compound has therapeutic potential, further optimization is necessary to enhance selectivity towards cancer cells.

In Silico Studies

Computational docking studies have provided insights into the binding affinity and interaction mechanisms of the compound with target enzymes, reinforcing its potential as a drug candidate. The molecular dynamics simulations indicated stable interactions within the active sites of target proteins .